4-[(4-methylpiperidin-1-yl)sulfonyl]-N-{5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}benzamide

• IUPAC Name: 4-(4-methylpiperidin-1-yl)sulfonyl-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C22H24N4O4S2/c1-15-11-13-26(14-12-15)32(28,29)17-9-7-16(8-10-17)20(27)23-22-25-24-21(30-22)18-5-3-4-6-19(18)31-2/h3-10,15H,11-14H2,1-2H3,(H,23,25,27)
• InChI Key: UFYBERHUYKAORB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CC=C4SC
• Molecular Formula: C22H24N4O4S2
• Molecular Weight: 472.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a piperidine ring which is a common motif in many pharmaceuticals and other biologically active compounds. The sulfonyl group attached to the piperidine ring is a strong electron-withdrawing group, which could have significant effects on the compound’s reactivity. The compound also contains an oxadiazole ring, which is a heterocycle consisting of three carbon atoms, one oxygen atom, and two nitrogen atoms. Oxadiazoles are found in various drugs due to their bioactivity. The presence of a methylsulfanyl group attached to the phenyl ring could also influence the compound’s properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The piperidine ring is a six-membered ring with one nitrogen atom, which can impart basicity to the molecule. The oxadiazole ring is a five-membered ring containing two nitrogen atoms and one oxygen atom, which can contribute to the compound’s reactivity and potentially its ability to form hydrogen bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple polar groups and the potential for hydrogen bonding could make this compound relatively polar, which would influence its solubility in various solvents. The compound’s reactivity would be influenced by the presence of the sulfonyl group and the oxadiazole ring.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological context. Depending on the intended use of this compound, it could interact with various biological targets such as enzymes, receptors, or DNA.

Safety and Hazards

Without specific information, it’s difficult to provide a detailed analysis of the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling this compound to avoid exposure.

Future Directions

The future directions for research on this compound would depend on its intended use. If it shows promising biological activity, it could be further optimized and studied in preclinical and clinical trials. Alternatively, if it’s a useful synthetic intermediate, research could focus on developing more efficient methods for its synthesis.